Tetrakis((octahydro-4,7-methano-1H-inden-5-yl)methyl) silicate

Specification

• CAS No.: 94109-35-0
• Molecular Formula: C44H68O4Si
• Molecular Weight: 689.1 g/mol
• IUPAC Name: tetrakis(8-tricyclo[5.2.1.02,6]decanylmethyl) silicate
• Standard InChI: InChI=1S/C44H68O4Si/c1-5-33-25-13-29(41(17-25)37(33)9-1)21-45-49(46-22-30-14-26-18-42(30)38-10-2-6-34(26)38,47-23-31-15-27-19-43(31)39-11-3-7-35(27)39)48-24-32-16-28-20-44(32)40-12-4-8-36(28)40/h25-44H,1-24H2
• Standard InChI Key: BOAGMIXXWHDYOF-UHFFFAOYSA-N
• Canonical SMILES: C1CC2C(C1)C3CC2CC3CO[Si](OCC4CC5CC4C6C5CCC6)(OCC7CC8CC7C9C8CCC9)OCC1CC2CC1C1C2CCC1

Introduction

Tetrakis((octahydro-4,7-methano-1H-inden-5-yl)methyl) silicate is a complex organosilicon compound featuring a silicate backbone with four octahydro-4,7-methano-1H-inden-5-yl groups attached. This unique molecular structure contributes to its distinctive chemical properties and reactivity. The compound is derived from octahydro-4,7-methano-1H-inden-5-ol, a well-documented chemical with established properties and uses.

Synthesis and Preparation

The synthesis of Tetrakis((octahydro-4,7-methano-1H-inden-5-yl)methyl) silicate typically involves the reaction of octahydro-4,7-methano-1H-inden-5-ol with silicate reagents. The process requires precise control over temperature and pressure to ensure optimal reaction conditions. Techniques such as gas chromatography and mass spectrometry are employed to monitor the reaction progress and analyze the final product.

Applications and Potential Uses

This compound has several potential applications due to its unique structure and chemical properties:

• Polymerization Processes: It can act as a precursor in polymerization reactions.

• Stabilizing Agent: Its silicate nature allows it to function as a stabilizing agent in various chemical systems.

Research Findings and Future Directions

Research on Tetrakis((octahydro-4,7-methano-1H-inden-5-yl)methyl) silicate is ongoing, with a focus on its applications in organosilicon chemistry. Future studies may explore its interactions with biological systems and its role in advanced materials science.